Isodunnianin
Isodunnianin
Isodunnianin is a natural product found in Illicium tashiroi with data available.
Brand Name:
Vulcanchem
CAS No.:
144923-90-0
VCID:
VC21081808
InChI:
InChI=1S/C24H30O8/c1-14-10-17(31-15(2)25)24(29)21(3)13-30-19(26)12-23(14,24)11-18(22(21,4)28)32-20(27)16-8-6-5-7-9-16/h5-9,14,17-18,28-29H,10-13H2,1-4H3
SMILES:
CC1CC(C2(C13CC(C(C2(COC(=O)C3)C)(C)O)OC(=O)C4=CC=CC=C4)O)OC(=O)C
Molecular Formula:
C24H30O8
Molecular Weight:
446.5 g/mol
Isodunnianin
CAS No.: 144923-90-0
Cat. No.: VC21081808
Molecular Formula: C24H30O8
Molecular Weight: 446.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isodunnianin is a natural product found in Illicium tashiroi with data available. |
|---|---|
| CAS No. | 144923-90-0 |
| Molecular Formula | C24H30O8 |
| Molecular Weight | 446.5 g/mol |
| IUPAC Name | (4-acetyloxy-5,13-dihydroxy-2,6,13-trimethyl-9-oxo-8-oxatricyclo[4.4.3.01,5]tridecan-12-yl) benzoate |
| Standard InChI | InChI=1S/C24H30O8/c1-14-10-17(31-15(2)25)24(29)21(3)13-30-19(26)12-23(14,24)11-18(22(21,4)28)32-20(27)16-8-6-5-7-9-16/h5-9,14,17-18,28-29H,10-13H2,1-4H3 |
| Standard InChI Key | GXBPVUSOWHQLOF-UHFFFAOYSA-N |
| SMILES | CC1CC(C2(C13CC(C(C2(COC(=O)C3)C)(C)O)OC(=O)C4=CC=CC=C4)O)OC(=O)C |
| Canonical SMILES | CC1CC(C2(C13CC(C(C2(COC(=O)C3)C)(C)O)OC(=O)C4=CC=CC=C4)O)OC(=O)C |
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